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Compound of Interest

Compound Name: BMS-986458

Cat. No.: B15604889

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling, operation,
and disposal of BMS-986458, a highly selective and orally active BCL6 PROTAC (Proteolysis
Targeting Chimera) degrader. As an investigational compound with potent biological activity,
adherence to strict safety protocols is paramount to ensure personnel safety and maintain
experimental integrity.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for BMS-986458 from the primary developer, Bristol
Myers Squibb, is not publicly available, information from suppliers of the research compound
(MedchemExpress, HY-172736) and general guidelines for handling potent pharmaceutical
compounds form the basis of these recommendations. BMS-986458's mechanism involves the
targeted degradation of the BCL6 protein by co-opting the cereblon (CRBN) E3 ubiquitin ligase.
[1][2] Given its potent and specific biological action, it should be handled as a hazardous
substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the
recommended PPE for various tasks involving BMS-986458.
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Activity

Recommended Personal Protective
Equipment

Receiving and Unpacking

- Chemical-resistant gloves (double-gloving
recommended)- Lab coat- Safety glasses with

side shields

- Enclosure with engineering controls (e.g.,
ventilated balance enclosure, powder

containment hood)- Chemical-resistant gloves

Weighing and Aliquoting (Solid Form)

(double-gloving)- Disposable gown- Safety
goggles- Face shield- Respiratory protection

(e.g., N95 or higher-rated respirator)

Solution Preparation and Handling

- Chemical fume hood- Chemical-resistant
gloves (double-gloving)- Lab coat or disposable

gown- Safety goggles

General Laboratory Use

- Chemical-resistant gloves- Lab coat- Safety

glasses

Operational Plans: From Receipt to Disposal

A structured workflow is essential for the safe management of BMS-986458 in a laboratory

setting.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. The compound is typically

supplied as a powder. Recommended storage conditions are outlined below.

Form Storage Temperature Duration
Powder -20°C 3years
4°C 2 years

In solvent -80°C 6 months
-20°C 1 month
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Data sourced from MedchemExpress product information.[2]

Solution Preparation

Due to the potent nature of BMS-986458, all solution preparations should be performed in a
certified chemical fume hood.

In Vitro Studies: BMS-986458 is soluble in DMSO at a concentration of 100 mg/mL (159.21
mM), though ultrasonic assistance may be required.[2]

In Vivo Studies: For in vivo applications, the following solvent preparations can be used, with a
solubility of at least 2.5 mg/mL:[2]

e Preparation 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.
e Preparation 2: 10% DMSO and 90% corn oil.[2]
It is recommended to prepare in vivo working solutions fresh on the day of use.[1]

Disposal Plan

All materials that have come into contact with BMS-986458, including unused compound,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be
treated as hazardous chemical waste.

Waste Segregation and Collection:

¢ Solid Waste: Collect in a designated, leak-proof hazardous waste container lined with a
heavy-duty plastic bag.

o Liquid Waste: Collect in a separate, sealed, and shatter-resistant container. Do not mix with
other solvent waste streams unless permitted by your institution's environmental health and
safety (EHS) office.

o Sharps: All contaminated sharps (needles, scalpels, etc.) must be placed in a designated
sharps container for hazardous waste.
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Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste" and
include the full chemical name: "BMS-986458". Follow all institutional and local regulations for
hazardous waste disposal.

Experimental Protocols and Visualizations
Mechanism of Action: BCL6 Degradation

BMS-986458 is a heterobifunctional molecule designed to bring the BCL6 protein into proximity
with the E3 ubiquitin ligase cereblon (CRBN). This induced proximity leads to the ubiquitination
of BCL6, tagging it for degradation by the proteasome.
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Click to download full resolution via product page
Caption: Mechanism of BMS-986458-mediated BCL6 protein degradation.

General Experimental Workflow

The following diagram illustrates a standard workflow for handling BMS-986458 in a research
laboratory, emphasizing safety and containment at each step.
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Receiving & Storage
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Caption: Safe handling workflow for BMS-986458 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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